4-Pentan-3-ylsulfonylbenzoic acid
Description
4-Pentan-3-ylsulfonylbenzoic acid is a sulfonated benzoic acid derivative characterized by a pentan-3-ylsulfonyl group attached to the para position of the benzoic acid core. Such structural features make it relevant in medicinal chemistry and materials science, particularly in applications requiring solubility modulation or interactions with biological targets.
Properties
Molecular Formula |
C12H16O4S |
|---|---|
Molecular Weight |
256.32 g/mol |
IUPAC Name |
4-pentan-3-ylsulfonylbenzoic acid |
InChI |
InChI=1S/C12H16O4S/c1-3-10(4-2)17(15,16)11-7-5-9(6-8-11)12(13)14/h5-8,10H,3-4H2,1-2H3,(H,13,14) |
InChI Key |
ZUWNARBLKFEFTK-UHFFFAOYSA-N |
Canonical SMILES |
CCC(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)O |
Origin of Product |
United States |
Scientific Research Applications
4-Pentan-3-ylsulfonylbenzoic acid is utilized in several scientific fields:
Chemistry: It serves as a building block in organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals.
Biology: The compound is used in biochemical assays to study enzyme activities and metabolic pathways.
Industry: It is employed in the production of polymers and other materials with specific chemical properties.
Mechanism of Action
The compound exerts its effects through interactions with specific molecular targets and pathways:
Molecular Targets: It may bind to enzymes or receptors involved in inflammatory processes.
Pathways: The compound can modulate signaling pathways related to pain and inflammation, leading to its potential therapeutic effects.
Comparison with Similar Compounds
Comparison with Similar Compounds
The provided evidence () describes 4-hydroxy-5-[3-(sulfooxy)phenyl]pentanoic acid, a structurally distinct compound with a sulfated hydroxyl group on a phenyl ring and a pentanoic acid backbone.
Key Structural Differences
| Feature | 4-Pentan-3-ylsulfonylbenzoic Acid | 4-Hydroxy-5-[3-(sulfooxy)phenyl]pentanoic Acid |
|---|---|---|
| Core structure | Benzoic acid derivative | Pentanoic acid derivative |
| Sulfur-containing group | Sulfonyl (-SO₂-) at para position | Sulfate ester (-OSO₃⁻) on phenyl ring |
| Additional functional groups | None | Hydroxyl (-OH) on pentanoic acid chain |
Data Limitations
No experimental data (e.g., pKa, solubility, bioactivity) for 4-pentan-3-ylsulfonylbenzoic acid is available in the provided evidence. This precludes quantitative comparisons with analogs like the compound in .
Research Findings and Gaps
- The absence of data on 4-pentan-3-ylsulfonylbenzoic acid in the provided materials suggests a critical gap in accessible literature. Further research is required to explore its synthesis, spectroscopic properties, and biological relevance.
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